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An In-Depth Technical Guide to the Material Safety Profile of 4-(2-Phenylethyl)benzophenone

Introduction

4-(2-Phenylethyl)benzophenone is a substituted aromatic ketone. Its molecular structure
features a benzophenone core with a phenylethyl group attached at the 4-position of one of the
phenyl rings. While specific, comprehensive material safety data sheets (MSDS) for 4-(2-
Phenylethyl)benzophenone are not readily available in public databases, a robust safety
profile can be inferred from its chemical structure and the extensive data available for the
parent compound, benzophenone. This guide synthesizes the known properties of 4-(2-
Phenylethyl)benzophenone with the well-documented safety and toxicological data of
benzophenone to provide researchers, scientists, and drug development professionals with a
thorough understanding of its potential hazards and safe handling procedures.

Chemical and Physical Properties

A foundational aspect of chemical safety is understanding a substance's physical and chemical
properties, as these dictate its behavior under various conditions.
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Property Value Source

4-(2-
Chemical Name ( [1]
Phenylethyl)benzophenone

CAS Number 91036-10-1 [1][2]

Molecular Formula C21H180 [11[2]

Molecular Weight 286.4 g/mol [1112]

Boiling Point 420.4°C at 760 mmHg [1]

Flash Point 182.3°C [1]

Density 1.096 g/cm3 [1]

Appearance ikely a solid at room Inferred from benzophenone

temperature

Expected to be insoluble in
Solubility water and soluble in organic Inferred from benzophenone
solvents.[3][4]

Hazard Identification and Classification

Due to the lack of specific toxicological studies on 4-(2-Phenylethyl)benzophenone, the
hazard identification is largely based on the profile of benzophenone. The addition of the
phenylethyl group is not expected to drastically alter the primary hazards associated with the
benzophenone moiety.

GHS Classification (Predicted):

o Carcinogenicity: Category 2 - Suspected of causing cancer.[5][6] Benzophenone is classified
as a possible human carcinogen (Group 2B) by the International Agency for Research on
Cancer (IARC).[7][8]

o Specific Target Organ Toxicity (Repeated Exposure): May cause damage to organs (liver,
kidney) through prolonged or repeated exposure.[7][9]
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e Hazardous to the Aquatic Environment, Long-Term Hazard: Category 1 or 2 - Very toxic to
aguatic life with long-lasting effects.[5][10]

Potential Health Effects:
o Eye Contact: May cause irritation.[11][12]

o Skin Contact: May cause skin irritation.[11][12] Prolonged or repeated contact may lead to
sensitization.[13]

 Inhalation: May cause respiratory tract irritation.[11][14]
 Ingestion: May be harmful if swallowed, potentially causing gastrointestinal irritation.[11][14]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure
laboratory safety.

Handling:
o Work in a well-ventilated area, preferably under a chemical fume hood.[9]
e Avoid generating dust.[9][10]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles with side shields, and a lab coat.[6][10][15]

e Wash hands thoroughly after handling.[9][10]

o Keep away from heat, sparks, and open flames.[7]

e Avoid contact with strong oxidizing agents.[14][15]

Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[9][14][15]

o Store away from incompatible materials such as strong oxidizers.[14][15]
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o Store locked up.[9][10]
First-Aid Measures
In the event of exposure, immediate and appropriate first-aid is crucial.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.[10]
[11]

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. Seek
medical attention if irritation develops.[10]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.[10][14]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Get medical attention.[10][15]

Accidental Release and Disposal

Accidental Release:

Evacuate personnel from the area.

Wear appropriate PPE, including respiratory protection.[10]

Avoid creating dust.[10]

Sweep up the spilled material and place it in a suitable, closed container for disposal.[5][15]
Ventilate the area and wash the spill site after material pickup is complete.[15]

Prevent entry into waterways, as benzophenone is toxic to aquatic life.[5][10]

Disposal:

» Dispose of waste material in accordance with local, state, and federal regulations.[5][10]
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e Do not allow the chemical to enter drains or waterways.[5]

Toxicological Profile (Based on Benzophenone)

The toxicological data for benzophenone provides the basis for the safety precautions for 4-(2-
Phenylethyl)benzophenone.

Acute Toxicity:
o Oral LD50 (rat): >10 g/kg[10]
o Dermal LD50 (rabbit): 3535 mg/kg[10][15]

o Carcinogenicity: Benzophenone is classified by IARC as possibly carcinogenic to humans
(Group 2B).[7][8] Studies have shown evidence of carcinogenic activity in rodents.[8]

o Genotoxicity: Benzophenone has been reported to be neither mutagenic nor genotoxic in
various in vivo and in vitro experiments.[8]

* Reproductive/Developmental Toxicity: Some studies on benzophenone have indicated
potential developmental effects at high doses.[8]

o Endocrine Disruption: Benzophenone has been identified as an endocrine disruptor.[16]

Experimental Protocols and Workflows
Workflow for Safe Handling of 4-(2-
Phenylethyl)benzophenone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [4-(2-Phenylethyl)benzophenone material safety data
sheet]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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